Cas no 1993317-90-0 (2-(benzyloxy)carbonyl-2-azabicyclo2.1.1hexane-1,4-dicarboxylic acid)

• Product Name: 2-(benzyloxy)carbonyl-2-azabicyclo2.1.1hexane-1,4-dicarboxylic acid
• CAS No: 1993317-90-0
• MF: C₁₅H₁₅NO₆
• MW: 305.282704591751
• CID: 5921504
• PubChem ID: 121604378
• Update Time: 2025-05-20

2-(benzyloxy)carbonyl-2-azabicyclo2.1.1hexane-1,4-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(benzyloxy)carbonyl-2-azabicyclo2.1.1hexane-1,4-dicarboxylic acid
• EN300-19465409
• 1993317-90-0
• AKOS026739586
• 2-[(benzyloxy)carbonyl]-2-azabicyclo[2.1.1]hexane-1,4-dicarboxylic acid

• Inchi： 1S/C15H15NO6/c17-11(18)14-7-15(8-14,12(19)20)16(9-14)13(21)22-6-10-4-2-1-3-5-10/h1-5H,6-9H2,(H,17,18)(H,19,20)
• InChI Key： IFTDEUTUSYMDQY-UHFFFAOYSA-N
• SMILES： OC(C12CN(C(=O)OCC3C=CC=CC=3)C(C(=O)O)(C1)C2)=O

Computed Properties

• Exact Mass: 305.08993720g/mol
• Monoisotopic Mass: 305.08993720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 104Ų

Additional information on 2-(benzyloxy)carbonyl-2-azabicyclo2.1.1hexane-1,4-dicarboxylic acid

2-(Benzyloxy)Carbonyl-2-Azabicyclo[2.1.1]Hexane-1,4-Dicarboxylic Acid: A Comprehensive Overview

The compound 2-(benzyloxy)carbonyl-2-azabicyclo[2.1.1]hexane-1,4-dicarboxylic acid, identified by the CAS number 1993317-90-0, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of bicyclic compounds, characterized by its unique bicyclo[2.1.1]hexane framework, which contributes to its stability and reactivity in different chemical environments.

Recent studies have highlighted the importance of bicyclic systems in drug design due to their ability to mimic natural product structures and enhance bioavailability. The presence of the azabicyclo group in this compound further enhances its versatility, making it a valuable building block for synthesizing bioactive molecules. The benzyloxy carbonyl group attached to the azabicyclo structure introduces additional functionality, enabling the compound to participate in various chemical reactions such as esterifications and amidations.

The dicarboxylic acid functionality in this molecule plays a crucial role in its reactivity and application potential. Dicarboxylic acids are widely used in the synthesis of polyamides, polyesters, and other polymers, which are essential components in materials science and engineering. Furthermore, the carboxylic acid groups can be easily modified to introduce additional functional groups, expanding the scope of applications for this compound.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of ring-closing metathesis and subsequent functionalization steps. These methods not only improve the yield but also allow for greater control over the stereochemistry of the final product, which is critical for applications in drug discovery and development.

In terms of biological activity, preliminary studies suggest that this compound exhibits moderate inhibitory effects on certain enzymes involved in metabolic pathways. This makes it a promising candidate for further exploration in drug development programs targeting metabolic disorders or inflammatory conditions.

The environmental impact of this compound has also been a subject of recent research interest. Studies indicate that under certain conditions, it undergoes biodegradation at a rate comparable to other organic compounds of similar complexity, suggesting that it may not pose significant long-term environmental risks when used responsibly.

In conclusion, 2-(benzyloxy)carbonyl-2-azabicyclo[2.1.1]hexane-1,4-dicarboxylic acid represents a versatile and multifunctional compound with wide-ranging applications across various fields of chemistry and biology. Its unique structure, combined with recent advances in synthetic methods and biological evaluations, positions it as a valuable tool for researchers and industry professionals alike.